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Compound of Interest

Compound Name: Carbosulfan

Cat. No.: B1218777

Introduction

Carbosulfan is a broad-spectrum carbamate insecticide, nematicide, and miticide used to
control a wide range of soil-dwelling and foliar-feeding pests in various agricultural crops.[1][2]
It functions as a pro-insecticide, meaning it is metabolized within the target pest into its more
toxic form, carbofuran.[1][3] This active metabolite acts as a cholinesterase inhibitor, disrupting
the insect's nervous system.[4][5] Carbosulfan's efficacy is delivered through three primary
modes of action: systemic absorption, contact killing, and stomach poisoning.[4] It is available
in several formulations, including Emulsifiable Concentrates (EC), Wettable Powders (WP),
Granules (GR), and Dry seed treatment formulations (DS), to suit different application needs.[1]

[6]

Section 1: Field Application Protocols

These protocols provide standardized procedures for the field application of Carbosulfan.
Adherence to these guidelines is crucial for ensuring efficacy, crop safety, and minimizing

environmental impact.

Protocol 1.1: Foliar Spray Application

This protocol details the preparation and application of Carbosulfan Emulsifiable Concentrate

(EC) formulations for controlling foliar pests.
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Objective: To achieve uniform coverage of plant surfaces for the effective control of sucking

and chewing pests such as aphids, whiteflies, thrips, and leafhoppers.[4]

Materials:

Carbosulfan 25% EC formulation[4][5]
Clean water
Calibrated sprayer (e.g., backpack sprayer, boom sprayer)

Personal Protective Equipment (PPE): Chemical-resistant gloves, goggles, respirator, and
protective clothing[5][7]

Measuring cylinders

Procedure:

Timing: Apply at the first sign of pest infestation.[5] Repeat applications at 10-14 day
intervals if pest pressure persists, adhering to the crop-specific pre-harvest interval (PHI).[5]

Equipment Calibration: Ensure the sprayer is properly calibrated to deliver the desired
volume of spray solution evenly over the target area.

Mixing and Dilution: a. Fill the spray tank with half the required volume of clean water. b.
Measure the recommended amount of Carbosulfan 25% EC (see Table 1) and add it to the
tank. c. Agitate the mixture thoroughly. d. Add the remaining volume of water and continue to
agitate to ensure a uniform emulsion.

Application: a. Apply the spray solution ensuring uniform coverage of all plant surfaces,
including the undersides of leaves where pests often reside.[5] b. Avoid application during
windy conditions or when rain is imminent to prevent drift and runoff.[5]

Post-Application: a. Thoroughly clean the sprayer equipment with water and a cleaning
agent. b. Dispose of empty containers and rinse water according to local regulations.[7] c.
Wash hands and exposed skin thoroughly with soap and water after handling.[4]
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Protocol 1.2: Soil Application (Granular Formulation)

This protocol is for the application of Carbosulfan granular (GR) formulations to control soil-
borne pests and provide systemic protection to young plants.

Objective: To incorporate Carbosulfan granules into the soil for the control of soil insects and
nematodes.[2]

Materials:

e Carbosulfan 5% or 10% Granular (GR) formulation[6]

o Calibrated granular applicator or microgranulator[6]

o Personal Protective Equipment (PPE) as listed in Protocol 1.1
Procedure:

e Timing: Apply at the time of sowing or planting.[6]

o Application Method: a. In-furrow: Apply the recommended dosage of granules (see Table 2)
directly into the seed furrow during planting using a microgranulator attached to the sowing
equipment.[6] b. Broadcast/Band: Apply granules as a band over the row or broadcast
evenly over the soil surface.

 Incorporation: If applied via broadcast or band, incorporate the granules into the soil
mechanically.[6] For in-furrow applications, the sowing process typically provides sufficient
incorporation.

o Safety: Do not handle granules with bare hands. Ensure the applicator is correctly calibrated
to prevent over-application.

Protocol 1.3: Seed Treatment

This protocol describes the method for treating seeds with Carbosulfan Dry Seed Treatment
(DS) formulation to protect seedlings from early-season pests.
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Objective: To coat seeds with Carbosulfan for systemic protection against pests like thrips,

aphids, and stem borers during the early stages of crop growth.[8][9]

Materials:

Carbosulfan 25% DS formulation[8][9]
Seeds (e.g., cotton, maize, peas, mustard)[8][10]
Seed treatment equipment (e.g., rotating drum) or a large polyethylene bag[9]

Personal Protective Equipment (PPE) as listed in Protocol 1.1

Procedure:

Dosage Calculation: Determine the required amount of Carbosulfan 25% DS based on the
weight of the seeds to be treated (see Table 3).[8]

Preparation: a. Place the seeds in the treatment vessel (bag or drum). b. Slightly moisten the
seeds with a fine mist of water to help the powder adhere.[8]

Application: a. Add the calculated quantity of Carbosulfan 25% DS to the seeds.[9] b. If
using a bag, hold the mouth tightly after trapping air inside and shake vigorously until all
seeds are uniformly coated.[9] c. If using a drum, rotate it until a uniform coating is achieved.

Drying: Spread the treated seeds in a thin layer in a shaded, well-ventilated area and allow
them to dry completely before sowing.[8]

Handling: Wear gloves when handling treated seeds. Do not use treated seeds for food,
feed, or oil purposes.

Section 2: Data Presentation

The following tables summarize recommended application rates for various Carbosulfan

formulations across different crops.

Table 1: Recommended Application Rates for Foliar Spray
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Crop Target Pests Formulation Dosage Rate Reference
Aphids, 750-1000
Cotton L 25% EC [4]1[5]
Whiteflies mli/ha
Whiteflies,
Vegetables ) ) 25% EC 750-1200 ml/ha [41[5]
Aphids, Thrips
Thrips,
Fruit Trees Leafhoppers, 25% EC 750-1200 ml/ha [41[5]
Aphids
Green
Rice, Chili leafhopper, Stem  25% EC 400 ml/acre [11]
borer, Aphids
4EC (4 1b _
Alfalfa - _ 0.125-1 Ib a.i./A [12]
a.i./Gal)
_ 25EC (251b _
Citrus - ) 5-60 oz a.i./A [12]
a.i./Gal)
| Field Corn | - | 4EC (4 Ib a.i./Gal) | 0.5-2 |b a.i./A |[12] |
Table 2: Recommended Application Rates for Soil Application (Granular)
o Dosage Rate
. Application .
Crop Formulation (Active Reference
Method .
Ingredient)
In-furrow at 0.75- 1.8 kg
Potatoes 5% GR . . [6]
planting a.i./ha
At 0.6 - 1.0 kg
Sugar Beet 5% or 10% GR ) ) ) [6]
sowing/planting a.i./ha
Maize 5% GR At planting 0.6 kg a.i./ha [6]
21 & 45 days
. 1000 - 2000 g
Rice 6G after ]
_ a.i/ha
transplanting
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| Sugarcane | - | - | Rice seedling field — rice thrips, stem borers |[1] |

Table 3: Recommended Application Rates for Seed Treatment

Crop Formulation Dosage Rate Reference

Cotton, Peas,
. 25% DS 2-49lkg of seed [8]
Mustard, Chickpea

| Cotton | 25% DS | 40 g / kg of seed |[9] |

Section 3: Experimental Methodologies

Protocol 3.1: Residue Analysis in Plant and Soil
Samples

This protocol provides a general methodology for determining Carbosulfan and its metabolite

(carbofuran) residues.

Objective: To extract and quantify Carbosulfan residues from agricultural and environmental
matrices using chromatographic techniques.

Methodology:

» Sample Collection: Collect representative samples (e.g., rice grain, straw, soil) from treated
and control plots at specified intervals (e.g., at harvest).

» Extraction: a. Homogenize the collected samples. b. Extract Carbosulfan and its
metabolites using an appropriate solvent system (e.g., hexane/propan-2-ol, hexane/acetone,
or dichloromethane).[6]

o Cleanup: a. Partition the extract with a suitable solvent. b. Clean the extract using Solid-
Phase Extraction (SPE) with a Florisil or aminopropyl cartridge to remove interfering co-
extractives.[6]

e Analysis: a. Concentrate the cleaned extract to a known volume. b. Determine the
concentration of Carbosulfan and Carbofuran using Gas Chromatography (GC) with a
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Nitrogen-Phosphorus Detector (NPD), GC-Mass Spectrometry (GC-MS), or High-
Performance Liquid Chromatography (HPLC).[6]

o Quantification: a. Prepare standard calibration curves using certified reference standards of
Carbosulfan and Carbofuran. b. Calculate the residue levels in the original samples
(mg/kg). c. Conduct recovery studies by fortifying control samples with known amounts of
analyte to validate the method's accuracy.

Protocol 3.2: Compatibility Test for Tank Mixing

This protocol outlines a small-scale test to ensure the physical compatibility of Carbosulfan
with other agrochemicals (e.g., fungicides, fertilizers) before large-scale tank mixing.[4]

Objective: To assess the physical compatibility of a proposed tank mix to prevent nozzle
clogging and ensure uniform application.

Methodology:
e Use a clear glass jar with a lid (approximately 1 liter).

e Follow the W-A-L-E-S plan: a. Add water to the jar, typically filling it halfway. b. Add products
one at a time in the following order, mixing after each addition: i. Wettable powders and
Water-dispersible granules. ii. Agitate thoroughly. iii. Liquid flowables and suspensions. iv.
Emulsifiable concentrates (like Carbosulfan 25% EC).[4] v. Surfactants and Solutions. c.
Use the same proportional amounts of each product as would be used in the full-scale spray
tank.

e Secure the lid and invert the jar 10-15 times to mix thoroughly.

o Observe the mixture immediately and after 30 minutes. Look for signs of incompatibility, such
as the formation of flakes, crystals, sludge, gels, or an oily layer.

« If signs of incompatibility appear, do not proceed with the tank mix.

Section 4: Safety Protocols

Carbosulfan is classified as moderately hazardous (WHO Class Il) and can be fatal if inhaled
and toxic if swallowed.[7][13] Strict adherence to safety protocols is mandatory.
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Protocol 4.1: Personal Protective Equipment (PPE) and
Handling

o Always wear appropriate PPE: This includes chemical-resistant gloves (PVC), safety goggles
or a face shield, a respirator, long-sleeved shirts, long pants, and chemical-resistant
footwear.[4][5][7][14]

e Avoid contact: Prevent contact with skin, eyes, and clothing. Do not inhale vapor or spray
mist.[7][14]

e Hygiene: Do not eat, drink, or smoke when handling Carbosulfan.[4] Wash hands and face
thoroughly with soap and water after use and before eating or drinking.[14]

» Storage: Store in a cool, dry, well-ventilated area, away from food, feed, and water sources.
Keep containers securely sealed and out of reach of children.[5][14]

Protocol 4.2: Spill Management

e Minor Spills:

o

Contain the spillage.

Wear full PPE.

o

[¢]

Absorb the spill with inert material such as sand, earth, or vermiculite.[14]

[¢]

Collect the absorbed material into a labeled container for proper disposal.[14]
» Major Spills:

o Evacuate the area and move upwind.[14]

o Prevent the spill from entering drains or waterways.[5][7]

o Contact emergency services and the supplier for guidance.

Section 5: Visualizations
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Diagram 1: Carbosulfan's Mode of Action

ccccccccc " Accumulation of ACh leads to Nerve O\ nulation,
(AChE) ynap! ‘

Click to download full resolution via product page

Caption: Carbosulfan is metabolized to Carbofuran, which inhibits AChE, causing paralysis.

Diagram 2: Experimental Workflow for a Foliar
Application Efficacy Trial
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Caption: Workflow for assessing the field efficacy of foliar-applied Carbosulfan.

Diagram 3: Logical Flow for Seed Treatment Protocol
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Caption: Step-by-step logical flow for the safe and effective treatment of seeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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